4,5-Dimethoxy-2-[(pyridin-4-ylmethyl)amino]benzonitrile

• IUPAC Name: 4,5-dimethoxy-2-(pyridin-4-ylmethylamino)benzonitrile
• InChI: InChI=1S/C15H15N3O2/c1-19-14-7-12(9-16)13(8-15(14)20-2)18-10-11-3-5-17-6-4-11/h3-8,18H,10H2,1-2H3
• InChI Key: FVMITRPSEPMHLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C#N)NCC2=CC=NC=C2)OC
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

4,5-Dimethoxy-2-[(pyridin-4-ylmethyl)amino]benzonitrile (DMPEA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPEA is a member of the phenethylamine family, which is a group of compounds that have been studied for their psychoactive effects. However, DMPEA is not used for recreational purposes and is only used in scientific research.

Mechanism of Action

4,5-Dimethoxy-2-[(pyridin-4-ylmethyl)amino]benzonitrile is a selective serotonin 5-HT2A receptor agonist. This means that this compound binds to and activates the 5-HT2A receptor, which leads to downstream signaling pathways that can affect various cellular processes. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the activation of intracellular signaling pathways that regulate gene expression and protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce the expression of certain genes that are involved in cellular growth and differentiation. This compound has also been shown to increase the production of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. In vivo studies have shown that this compound can cause changes in behavior and cognition, such as increased locomotor activity and altered perception.

Advantages and Limitations for Lab Experiments

4,5-Dimethoxy-2-[(pyridin-4-ylmethyl)amino]benzonitrile has several advantages for lab experiments. It is a relatively small and simple molecule, which makes it easy to synthesize and manipulate. This compound also has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the receptor's function. However, this compound also has some limitations. It is a potent agonist of the 5-HT2A receptor, which means that high concentrations of this compound can cause non-specific effects. This compound is also not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

4,5-Dimethoxy-2-[(pyridin-4-ylmethyl)amino]benzonitrile has several potential future directions for research. One area of interest is the development of this compound-based fluorescent probes for imaging biological membranes. Another area of interest is the study of this compound's effects on gene expression and protein synthesis. This compound may also have potential therapeutic applications for psychiatric disorders, such as depression and anxiety. Further research is needed to fully understand the potential applications of this compound.

Synthesis Methods

4,5-Dimethoxy-2-[(pyridin-4-ylmethyl)amino]benzonitrile can be synthesized using a two-step process. The first step involves the reaction of 4-chlorobenzonitrile with pyridine-4-carboxaldehyde to form 4-(pyridin-4-ylmethyl)benzonitrile. The second step involves the reaction of 4-(pyridin-4-ylmethyl)benzonitrile with dimethyl sulfate and sodium hydride to form this compound.

Scientific Research Applications

4,5-Dimethoxy-2-[(pyridin-4-ylmethyl)amino]benzonitrile has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. This compound has been shown to have affinity for the serotonin 5-HT2A receptor, which is a target for many drugs used to treat psychiatric disorders. This compound has also been studied for its potential use as a fluorescent probe for imaging biological membranes.